N2-(4-aminophenyl)-6-methyl-N4-phenylpyrimidine-2,4-diamine

• IUPAC Name: 2-N-(4-aminophenyl)-6-methyl-4-N-phenylpyrimidine-2,4-diamine
• InChI: InChI=1S/C17H17N5/c1-12-11-16(20-14-5-3-2-4-6-14)22-17(19-12)21-15-9-7-13(18)8-10-15/h2-11H,18H2,1H3,(H2,19,20,21,22)
• InChI Key: JJMFMGJVZYMSJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)N)NC3=CC=CC=C3
• Molecular Formula: C17H17N5
• Molecular Weight: 291.35 g/mol
• CAS No.: 1706449-85-5

Description

N2-(4-aminophenyl)-6-methyl-N4-phenylpyrimidine-2,4-diamine, also known as PD0325901, is a small molecule inhibitor of mitogen-activated protein kinase kinase (MEK). This compound has been extensively studied for its potential use in cancer treatment, as it has shown promising results in preclinical models.

Mechanism of Action

Target of Action

Similar compounds have been reported to have antimicrobial activity, suggesting potential targets within microbial cells .

Mode of Action

This involves disruption of the bacterial cell membrane, leading to leakage of cellular contents, as well as potential interactions with intracellular targets .

Biochemical Pathways

Given its potential antimicrobial activity, it may interfere with essential biochemical pathways in microbial cells, leading to cell death .

Result of Action

Based on the antimicrobial activity of related compounds, the result of action could be the death of microbial cells .

Advantages and Limitations for Lab Experiments

N2-(4-aminophenyl)-6-methyl-N4-phenylpyrimidine-2,4-diamine has several advantages for use in lab experiments. It is a highly specific inhibitor of MEK, which makes it a valuable tool for studying the MEK/ERK signaling pathway. It has also been extensively studied in preclinical models, which provides a wealth of information on its potential uses and limitations. However, this compound can be expensive and difficult to obtain, which may limit its use in some experiments.

Future Directions

There are several potential future directions for research on N2-(4-aminophenyl)-6-methyl-N4-phenylpyrimidine-2,4-diamine. One area of interest is the development of combination therapies that include this compound, as it has been shown to enhance the efficacy of other cancer treatments. Another area of interest is the development of this compound analogs that have improved pharmacokinetic properties and are more effective at inhibiting MEK. Additionally, there is ongoing research into the potential use of this compound in other diseases, such as neurofibromatosis type 1 and cardiovascular disease.

Synthesis Methods

N2-(4-aminophenyl)-6-methyl-N4-phenylpyrimidine-2,4-diamine can be synthesized through a multi-step process involving the reaction of various chemicals such as 4-aminobenzoic acid, 2,4-diaminopyrimidine, and 4-bromomethyl-2-chloroaniline. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

N2-(4-aminophenyl)-6-methyl-N4-phenylpyrimidine-2,4-diamine has been extensively studied for its potential use in cancer treatment, particularly in melanoma, colorectal cancer, and pancreatic cancer. It has been shown to inhibit the growth and proliferation of cancer cells by blocking the MEK/ERK signaling pathway, which is involved in cell survival and proliferation.